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Compound of Interest

Compound Name: 2S-hydroxyhexadecanoic acid

Cat. No.: B1252884

Get Quote

Welcome to the application laboratory. As a Senior Application Scientist, I frequently guide

researchers and drug development professionals through the nuanced handling of specialized

lipid mediators. 2S-Hydroxyhexadecanoic acid (2S-OH-HDA)—the S-enantiomer of 2-

hydroxyhexadecanoic acid (CAS: 764-67-0)—is a saturated long-chain hydroxyl fatty acid [1]. It

is increasingly utilized in cell biology and drug development due to its role in modulating the

AMPK signaling pathway, activating PPARγ, and regulating fatty acid β-oxidation [2].

Handling this compound requires strict adherence to safety and logistical protocols. Its

lipophilic 16-carbon chain and polar alpha-hydroxy headgroup make it highly membrane-

permeable, posing specific exposure risks [3]. This guide provides a self-validating, step-by-

step operational framework for safe handling, solubilization, and disposal.

Section 1: Chemical Hazard Profile & Causality
Before interacting with any chemical, we must understand the why behind its hazards. 2S-OH-

HDA is classified as a respiratory, skin, and eye irritant (H315, H319, H335) and is harmful if

swallowed, inhaled, or absorbed systemically (H302, H312, H332) [3].

Causality of Hazard: The molecule's amphiphilic nature allows it to readily integrate into and

disrupt lipid bilayers, including the stratum corneum of the skin and the mucous membranes of
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the respiratory tract. When inhaled as a dry powder, it can rapidly permeate alveolar epithelia,

triggering localized inflammatory responses. Therefore, controlling aerosolization during

weighing is our primary operational directive.

Table 1: Physicochemical Properties & Storage Parameters

Property Value Operational Implication

Molecular Weight 272.42 g/mol [1]
Required for precise
molarity calculations in
biological assays.

Physical State Solid (Powder/Crystal)

Prone to aerosolization;

requires draft protection during

transfer.

Melting Point 85.0 - 89.0 °C[4]

Stable at room temperature;

do not heat excessively during

solubilization.

Solubility Methanol, Chloroform, DMSO
Requires compatible organic

solvent handling protocols.

Storage (Dry) 2-8°C[5]

Prevents thermal degradation

and preserves enantiomeric

purity.

| Storage (Solution) | -20°C to -80°C | Slows hydrolysis and oxidation in solvent over long-term

storage. |

Section 2: Personal Protective Equipment (PPE) Matrix
To mitigate the risks associated with membrane permeability and aerosolization, the following

PPE is mandatory when handling the neat powder or concentrated solutions [3].

Table 2: Personal Protective Equipment (PPE) Matrix
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PPE Category Specification Causality / Rationale

Eye Protection Chemical safety goggles
Prevents micro-particulate
powder from contacting
ocular mucosa.

Hand Protection Nitrile gloves (≥0.11 mm)

Primary barrier. Double-glove

when using

Chloroform/Methanol to

prevent solvent breakthrough.

Respiratory N95/N100 or FFP2/FFP3

Filters aerosolized lipid

particulates during dry powder

transfer[1].

| Body Protection | Tyvek coveralls or Lab coat | Prevents accumulation of lipophilic dust on

personal clothing. |

Section 3: Operational Workflow & Handling Protocols
Protocol 1: Safe Weighing and Solubilization
Objective: To transition 2S-OH-HDA from a hazardous dry powder to a stable, usable liquid

aliquot without environmental contamination.

Environmental Setup: Ensure the chemical fume hood has a face velocity of 80-100 fpm. Lay

down a disposable anti-static weighing mat.

PPE Donning: Don your N95 respirator, chemical safety goggles, and double nitrile gloves.

Equilibration: Remove the 2S-OH-HDA vial from 2-8°C storage and allow it to equilibrate to

room temperature in a desiccator for 30 minutes.

Causality: Opening a cold vial causes ambient moisture condensation, which degrades the

lipid and alters the molecular weight calculation.

Weighing: Using an anti-static micro-spatula, transfer the required mass into a pre-tared

amber glass vial.
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Validation: Ensure the analytical balance stabilizes completely; fluctuating readings

indicate static interference or draft exposure.

Solubilization: Add the chosen solvent (e.g., Chloroform:Methanol 2:1 v/v for lipid extraction

standards, or DMSO for in vitro biological assays).

Agitation: Vortex for 30 seconds. If turbidity persists, sonicate in a water bath at 30°C for 2

minutes.

Validation: Hold the vial against a light source; the solution must be completely optically

clear with no visible particulates.

Aliquoting & Storage: Divide into single-use aliquots in amber glass vials. Purge the

headspace with Argon gas before sealing.

Causality: Argon displaces oxygen and moisture, preventing oxidative degradation during

long-term storage at -20°C. Do not use plastic microcentrifuge tubes, as lipophilic

compounds can irreversibly adsorb to polypropylene surfaces.
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Fig 1. Safe handling and solubilization workflow for 2S-OH-HDA.

Section 4: Spill Response and Disposal Plan
Solid Spill (Powder):

Do not sweep. Sweeping aerosolizes the lipid powder.
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Dampen a spill pad with 70% ethanol or isopropanol and gently wipe the powder.

Place contaminated pads in a sealed, labeled chemical waste bag.

Liquid Spill (Solvent Solution):

Cover the spill with an inert absorbent material (e.g., vermiculite or sand).

Using a non-sparking tool, scoop the absorbed mixture into a hazardous waste container.

Ventilate the area to disperse residual solvent fumes.

Disposal: Dispose of all 2S-OH-HDA waste as hazardous chemical waste in accordance with

institutional and EPA/local regulations. Do not flush down the sink; lipids can solidify, occlude

plumbing, and pose aquatic toxicity risks.

Section 5: Biological Application & Signaling Pathways
In drug development, 2S-OH-HDA is utilized to study metabolic and inflammatory pathways. It

acts as a lipid mediator, penetrating the cell membrane to modulate intracellular targets.

Specifically, it has been shown to activate the AMP-activated protein kinase (AMPK) pathway

and modulate Peroxisome Proliferator-Activated Receptor gamma (PPARγ), leading to

downstream effects on fatty acid β-oxidation and anti-inflammatory responses [2]. It also

demonstrates structure-specific recognition in developmental signaling pathways [6].
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Fig 2. Intracellular signaling pathways modulated by 2S-OH-HDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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